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Compound of Interest

Compound Name: (+)-2-Octylamine hydrochloride

CAS No.: 61289-25-6

Cat. No.: B12778346

Get Quote

Executive Summary
(+)-2-Octylamine hydrochloride (CAS: [Specific to enantiomer if available, else 142-95-0 for

racemate context]) is the hydrochloride salt of (S)-(+)-2-aminooctane. As a chiral ammonium

salt possessing a medium-length aliphatic chain (C8), it exhibits a distinct amphiphilic solubility

profile. It is highly soluble in polar protic solvents, moderately soluble in chlorinated

hydrocarbons, and practically insoluble in non-polar aliphatic hydrocarbons and ethers.

Its primary utility lies in chiral resolution, where its solubility differentials are exploited to

separate racemic acids. This guide provides a definitive solubility landscape, thermodynamic

mechanisms, and validated protocols for researchers utilizing this compound in drug

development and asymmetric synthesis.

Part 1: Physicochemical Identity & Properties[1][2]
The solubility behavior of (+)-2-Octylamine hydrochloride is governed by the competition

between its ionic headgroup (

) and its lipophilic octyl tail.
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Property Specification

IUPAC Name (S)-Octan-2-amine hydrochloride

Common Name (+)-2-Octylamine HCl

Molecular Formula

Molecular Weight 165.70 g/mol

Physical State White crystalline solid

Chirality (S)-Enantiomer (Dextrorotatory)

Melting Point ~198°C (varies by enantiomeric purity)

Hygroscopicity Moderate (requires desiccated storage)

Structural Solubility Logic
Ionic Head (

): Drives solubility in high-dielectric solvents (Water, MeOH) via ion-dipole interactions.

Lipophilic Tail (

): Provides van der Waals interactions, allowing solubility in intermediate polarity solvents
(CHCl3, DCM) and preventing dissolution in highly polar salt solutions (salting out).

Part 2: Solubility Landscape
The following data categorizes solvent compatibility based on experimental observations of

analogous medium-chain amine hydrochlorides.

Qualitative Solubility Table
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Solvent Class Specific Solvent Solubility Rating Mechanism

Polar Protic Water High (>100 mg/mL)
Strong ion-dipole

hydration.

Methanol High
Solvation of ionic pair;

H-bonding.

Ethanol High
Good balance for

recrystallization.

Isopropanol Moderate

Decreased dielectric

constant reduces

solubility.

Chlorinated
Dichloromethane

(DCM)
Moderate to High

Lipophilic tail

interaction dominates.

Chloroform Moderate
Useful for liquid-liquid

extraction.

Polar Aprotic DMSO / DMF High
Strong cation

solvation.

Acetone Low
Often used as an

antisolvent.

Ethers Diethyl Ether Insoluble
Lack of solvation

energy for ions.

THF Low
Marginally better than

ether, but poor.

Hydrocarbons Hexane / Heptane Insoluble
Total polarity

mismatch.

Toluene Very Low
Soluble only at high

temperatures.

Thermodynamic Mechanism of Dissolution
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The dissolution of (+)-2-Octylamine HCl in organic solvents follows a specific thermodynamic

pathway. The crystal lattice energy is high due to electrostatic forces between ammonium and

chloride ions.

Enthalpy of Solvation (

): In alcohols, the formation of H-bonds with the chloride ion and the ammonium protons
compensates for the lattice energy.

Entropy Factor (

): The flexible octyl chain gains rotational freedom in solution, driving dissolution in solvents
that can accommodate the non-polar tail (like DCM or hot ethanol).
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Figure 1: Thermodynamic cycle of amine salt dissolution. Solubility is achieved when solvation

energy overcomes lattice energy.

Part 3: Applications in Chiral Resolution
The primary application of (+)-2-Octylamine HCl is as a Resolving Agent. It reacts with racemic

acids to form diastereomeric salts, which have distinct solubility profiles.

The Resolution Workflow
Salt Formation: (+)-Amine + (±)-Acid

[(+)-Amine][(+)-Acid] + [(+)-Amine][(-)-Acid].
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Fractional Crystallization: The two diastereomers differ in solubility (usually in Ethanol or

Water).

Liberation: The less soluble salt crystallizes out; the free acid is recovered by acidification.
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Figure 2: Chiral resolution workflow utilizing solubility differentials of 2-octylamine salts.

Part 4: Experimental Protocols
Protocol A: Recrystallization (Purification)
Objective: Purify (+)-2-Octylamine HCl to remove impurities or increase enantiomeric excess.

Dissolution: Place 5.0 g of crude (+)-2-Octylamine HCl in a 100 mL Erlenmeyer flask.

Solvent Addition: Add absolute Ethanol (approx. 15-20 mL) and heat to boiling (~78°C) until

fully dissolved.
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Filtration: If insoluble particles remain, filter the hot solution through a pre-heated glass

funnel.

Crystallization:

Remove from heat.

Slowly add Diethyl Ether (antisolvent) dropwise until a faint turbidity persists.

Allow the solution to cool to room temperature, then place in a fridge (4°C) for 12 hours.

Collection: Filter the white crystals via vacuum filtration. Wash with cold 1:1 Ethanol/Ether.

Drying: Dry in a vacuum oven at 50°C for 4 hours.

Protocol B: Gravimetric Solubility Determination
Objective: Determine exact solubility in a specific organic solvent (e.g., DCM).

Saturation: Add excess (+)-2-Octylamine HCl to 10 mL of the target solvent in a sealed vial.

Equilibration: Shake/stir at a constant temperature (25°C) for 24 hours.

Sampling: Stop stirring and allow solids to settle for 1 hour.

Measurement:

Pipette 2.0 mL of the clear supernatant into a pre-weighed vial (

).

Evaporate the solvent under a stream of nitrogen or rotary evaporation.

Dry the residue to constant weight (

).

Calculation:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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